Methyl 2-cyano-3-oxobutanoate
Overview
Description
“Methyl 2-cyano-3-oxobutanoate” is an organic compound with the CAS Number: 3288-52-6 and a molecular weight of 141.13 . Its IUPAC name is methyl (2E)-2-cyano-3-hydroxy-2-butenoate .
Synthesis Analysis
The synthesis of “Methyl 2-cyano-3-oxobutanoate” involves various reactions. For instance, it can be synthesized by reacting 2-cyano-3-(x-nitrophenyl)prop-2-enamides with methyl 3-oxobutanoate . The reaction conditions include the use of diethyl ether at -10℃ .Molecular Structure Analysis
The molecular formula of “Methyl 2-cyano-3-oxobutanoate” is C6H7NO3 . The InChI code is 1S/C6H7NO3/c1-4(8)5(3-7)6(9)10-2/h5H,1-2H3 .Chemical Reactions Analysis
“Methyl 2-cyano-3-oxobutanoate” reacts with 2-cyano-3-(x-nitrophenyl)prop-2-enamides to afford methyl 4-aryl-3-cyano-6-methyl-2-oxo-1,2-dihydropyridine-5-carboxylates, methyl 4-aryl-5-cyano-2-hydroxy-2-methyl-6-oxopiperidine-3-carboxylates, and methyl 4-aryl-3-carbamoyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyridine-5-carboxylates .Physical And Chemical Properties Analysis
“Methyl 2-cyano-3-oxobutanoate” is a solid or semi-solid or liquid at room temperature . It is stored in a sealed, dry environment at 2-8°C .Scientific Research Applications
Synthesis of Pyridine Derivatives
Methyl 2-cyano-3-oxobutanoate: is used in the synthesis of various pyridine derivatives. These compounds are significant due to their activity as HIV-1 specific reverse transcriptase inhibitors . The reaction with 2-cyanocinnamamide leads to the formation of piperidin-2-one and dihydropyridin-2-one derivatives, which are crucial in medicinal chemistry for their antiviral properties .
Creation of Dihydropyridine Carboxylates
The compound reacts with 2-cyano-3-(x-nitrophenyl)prop-2-enamides to afford methyl 4-aryl-3-cyano-6-methyl-2-oxo-1,2-dihydropyridine-5-carboxylates . These molecules are valuable in the development of cardiovascular drugs, acting as calcium channel blockers.
Development of Piperidine Carboxylates
Another application is the production of methyl 4-aryl-5-cyano-2-hydroxy-2-methyl-6-oxopiperidine-3-carboxylates . These compounds have potential uses in neurology, as they can serve as building blocks for drugs targeting neurological disorders.
Tetrahydropyridine Carboxylates Synthesis
Methyl 2-cyano-3-oxobutanoate: is also involved in synthesizing methyl 4-aryl-3-carbamoyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyridine-5-carboxylates . These substances are explored for their use in treating cognitive impairments and Alzheimer’s disease.
X-ray Crystallography Studies
The compound’s derivatives have been confirmed by X-ray crystallography to understand their molecular structure . This is crucial for drug design and understanding the interaction of drugs with biological targets.
Research on Trans-Proton Configuration
Studies involving Methyl 2-cyano-3-oxobutanoate have contributed to the understanding of the trans-configuration of protons in certain molecular structures . This knowledge is essential for the synthesis of stereochemically complex pharmaceuticals.
Safety and Hazards
“Methyl 2-cyano-3-oxobutanoate” is classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335 . The precautionary statements include P261, P280, P301+P312, P302+P352, and P305+P351+P338 .
Relevant Papers The relevant papers retrieved discuss the synthesis, reactions, and properties of "Methyl 2-cyano-3-oxobutanoate" . These papers provide valuable insights into the compound and its potential applications.
properties
IUPAC Name |
methyl 2-cyano-3-oxobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3/c1-4(8)5(3-7)6(9)10-2/h5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJEUAEFRQVZQJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C#N)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60700978 |
Source
|
| Record name | Methyl 2-cyano-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60700978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-cyano-3-oxobutanoate | |
CAS RN |
3288-52-6 |
Source
|
| Record name | Methyl 2-cyano-3-oxobutanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60700978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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